4-Cyanobenzenesulfonamide

• IUPAC Name: 4-cyanobenzenesulfonamide
• InChI: InChI=1S/C7H6N2O2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,(H2,9,10,11)
• InChI Key: UZECCNDOASGYNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)S(=O)(=O)N
• Molecular Formula: C7H6N2O2S
• DSSTOX Substance ID: DTXSID50185119
• Molecular Weight: 182.20 g/mol
• CAS RN: 3119-02-6

Description

4-Cyanobenzenesulfonamide is a chemical compound with a molecular weight of 182.2. It is a solid substance stored at room temperature.

Synthesis Analysis

4-Cyanobenzenesulfonamide was first prepared almost 120 years ago by Remsen et al. using a multistep synthesis, starting with 4-(amino-sulfonyl)benzoic acid.

Molecular Structure Analysis

The molecular formula of 4-Cyanobenzenesulfonamide is C7H6N2O2S. It has been studied in the context of its complex with Human Carbonic Anhydrase II.

Chemical Reactions Analysis

While specific chemical reactions involving 4-Cyanobenzenesulfonamide are not detailed in the search results, sulfonamides in general are known to undergo various reactions. For instance, they can inhibit the enzyme involved in the production of dihydrofolic acid, blocking bacterial biosynthesis of folic acid.

Physical And Chemical Properties Analysis

4-Cyanobenzenesulfonamide is a solid substance stored at room temperature. It has a molecular weight of 182.2.

Scientific Research Applications

Organic Compounds Research

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Chemical Synthesis

In the field of chemical synthesis, 4-Cyanobenzenesulfonamide is used as a reagent or building block. .

Pharmaceutical Research

4-Cyanobenzenesulfonamide is used in pharmaceutical research due to its sulfonamide group. .

Carbonic Anhydrase Inhibitor

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Material Science

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Environmental Science

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Safety And Hazards

4-Cyanobenzenesulfonamide is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation.

Future Directions

While specific future directions for 4-Cyanobenzenesulfonamide are not detailed in the search results, sulfonamides in general continue to be an area of interest in many fields of drug chemistry due to their various biological activities.

Synthesis routes and methods

Procedure details

The compound 2-2 (58 mg) prepared in Step 1 was dissolved in dimethylformamide (2 ml) and to the solution were added zinc cyanide [Zn(CN)2] (58 mg) and tetrakistriphenylphosphine palladium (10 mg), followed by stirring at 80° C. for 12 hours. The resulting mixture was basified with aqueous sodium bicarbonate solution, diluted with ethyl acetate (30 ml), washed with water and saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The obtained residue was chromatographed on silica gel column eluting with ethyl acetate/hexane (1/2) to yield the compound 2-3 (30 mg, 80%).

Q & A

Q1: Why is 4-Cyanobenzenesulfonamide considered a useful protecting group in amine synthesis?

A: 4-Cyanobenzenesulfonamide can act as an amine protecting group due to its ability to be cleaved under mild conditions. Specifically, the presence of a thiol and a base can cleanly remove the 4-Cyanobenzenesulfonamide group, releasing the free amine. [] This is advantageous as it allows for the selective modification of other functional groups within a molecule without affecting the protected amine.

Q2: Can 4-Cyanobenzenesulfonamide be used to synthesize aldehydes?

A: Yes, 4-Cyanobenzenesulfonamide can be used as a precursor to synthesize aldehydes. [] While the provided abstract does not specify the exact reaction conditions, it highlights that 4-Cyanobenzenesulfonamide can be converted to 4-Formylbenzenesulfonamide, which can subsequently yield various aldehydes. [] This suggests a potential synthetic route using 4-Cyanobenzenesulfonamide as a starting material for aldehyde synthesis.

Q3: What is the role of 4-Cyanobenzenesulfonamide in the synthesis of biaryl sulfonamides?

A: 4-Cyanobenzenesulfonamides serve as starting materials in the synthesis of biaryl sulfonamides via a pathway involving 1,2,4-oxadiazole intermediates. [] Initially, 4-Cyanobenzenesulfonamides are converted to their corresponding O-acetylated amidoximes. [] These intermediates can then undergo a cyclization reaction under acidic conditions, forming 1,2,4-oxadiazoles. [] While the provided research does not detail the subsequent steps, it suggests that these 1,2,4-oxadiazoles are intermediates in the formation of biaryl sulfonamides.

Q4: Can manganese catalysts be used for the N-alkylation of sulfonamides? What are the advantages of such a method?

A: Yes, research has shown that well-defined manganese (I) PNP pincer complexes can effectively catalyze the N-alkylation of a diverse range of aryl and alkyl sulfonamides. [] This method utilizes a borrowing hydrogen approach, employing readily available benzylic and primary aliphatic alcohols as alkylating agents. [] This approach offers several advantages: it avoids the use of toxic alkylating agents like alkyl halides, uses inexpensive and abundant alcohols, and generates only water as a byproduct, leading to a more sustainable and environmentally friendly process. []